Cas no 1476729-66-4 (1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride)

1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride structure
1476729-66-4 structure
Product Name:1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride
CAS No:1476729-66-4
MF:C10H13ClF3NO
MW:255.664532423019
CID:5520797
PubChem ID:117949094
Update Time:2024-11-06

1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(TRIFLUOROMETHOXY)PHENYL]PROPAN-1-AMINE HYDROCHLORIDE
    • 1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hcl
    • 1-(4-(Trifluoromethoxy)phenyl)propan-1-aminehydrochloride
    • SCHEMBL16563438
    • 1-(4-(TRIFLUOROMETHOXY)PHENYL)PROPAN-1-AMINEHCL
    • 1-(4-(trifluoromethoxy)phenyl)propan-1-amine hydrochloride
    • 1476729-66-4
    • A1-09617
    • 1-[4-(Trifluoromethoxy)phenyl]propan-1-amine;hydrochloride
    • CS-0497694
    • 1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride
    • Inchi: 1S/C10H12F3NO.ClH/c1-2-9(14)7-3-5-8(6-4-7)15-10(11,12)13;/h3-6,9H,2,14H2,1H3;1H
    • InChI Key: DWKXJMLQLSYEPD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(N)CC)=CC=1)C(F)(F)F.Cl

Computed Properties

  • Exact Mass: 255.0637762g/mol
  • Monoisotopic Mass: 255.0637762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

1-(4-(Trifluoromethoxy)phenyl)propan-1-amine hydrochloride Pricemore >>

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